Cas no 1226313-04-7 (N-(3-Bromo-4-methylphenyl)-4-chlorobutanamide)

• Product Name: N-(3-Bromo-4-methylphenyl)-4-chlorobutanamide
• CAS No: 1226313-04-7
• MF: C₁₁H₁₃BrClNO
• MW: 290.58402132988
• CID: 4688924
• Update Time: 2025-05-26

N-(3-Bromo-4-methylphenyl)-4-chlorobutanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-bromo-4-methylphenyl)-4-chlorobutanamide
• N-(3-Bromo-4-methylphenyl)-4-chlorobutanamide

• Inchi： 1S/C11H13BrClNO/c1-8-4-5-9(7-10(8)12)14-11(15)3-2-6-13/h4-5,7H,2-3,6H2,1H3,(H,14,15)
• InChI Key： OKADXQAWEDCFOP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C)NC(CCCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-Bromo-4-methylphenyl)-4-chlorobutanamide

N-(3-Bromo-4-methylphenyl)-4-chlorobutanamide: A Comprehensive Overview

N-(3-Bromo-4-methylphenyl)-4-chlorobutanamide, also known by its CAS No 1226313-04-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a brominated aromatic ring with a chlorinated aliphatic chain. The N-(3-Bromo-4-methylphenyl) group contributes to the compound's electronic properties, while the 4-chlorobutanamide moiety adds functional diversity, making it a versatile molecule for various applications.

Recent studies have highlighted the potential of N-(3-Bromo-4-methylphenyl)-4-chlorobutanamide in drug discovery and development. Researchers have explored its role as a precursor in synthesizing bioactive compounds, particularly those with anti-inflammatory and anticancer properties. The bromine atom in the aromatic ring plays a crucial role in modulating the compound's reactivity and selectivity during chemical reactions. Additionally, the chlorinated side chain enhances its solubility in organic solvents, making it easier to handle in laboratory settings.

The synthesis of N-(3-Bromo-4-methylphenyl)-4-chlorobutanamide involves a multi-step process that includes nucleophilic substitution and amide formation. The starting material, 3-bromo-4-methylbenzaldehyde, undergoes several transformations to yield the final product. This process requires precise control over reaction conditions to ensure high purity and yield. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to analyze the product's quality and stability.

In terms of applications, N-(3-Bromo-4-methylphenyl)-4-chlorobutanamide has shown promise in the development of advanced materials. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into polymer blends to enhance their thermal stability and mechanical strength. Furthermore, its ability to form self-assembled monolayers has opened new avenues for nanotechnology applications.

The environmental impact of N-(3-Bromo-4-methylphenyl)-4-chlorobutanamide is another area of active research. Scientists are investigating its biodegradability and potential toxicity to aquatic organisms. Preliminary studies suggest that the compound undergoes slow degradation under aerobic conditions, raising concerns about its long-term effects on ecosystems. Efforts are underway to develop eco-friendly synthesis methods and recycling strategies to minimize its environmental footprint.

In conclusion, N-(3-Bromo-4-methylphenyl)-4-chlorobutanamide is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.